Cas no 2171417-24-4 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid
• CAS No: 2171417-24-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6421856
• PubChem ID: 165544628
• Update Time: 2025-07-08

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid
• EN300-1488875
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylcyclohexane-1-carboxylic acid
• 2171417-24-4

• Inchi： 1S/C26H30N2O5/c1-16-8-7-13-26(14-16,24(30)31)28-23(29)17(2)27-25(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22H,7-8,13-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17-,26?/m0/s1
• InChI Key： GUTPICCJOZDOIK-LQQBJBERSA-N
• SMILES： OC(C1(CCCC(C)C1)NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid

Compound CAS No. 2171417-24-4: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic Acid

The compound with CAS No. 2171417-24-4, named 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and a side chain containing both amino and carboxylic acid functionalities. The stereochemistry at the second carbon of the propanamide group is specified as (2S), indicating a specific spatial arrangement that may influence its biological activity and chemical reactivity.

Recent advancements in chemical synthesis have enabled the precise construction of such complex molecules, leveraging the Fmoc group as a protective moiety during peptide synthesis. The Fmoc group is particularly valued for its stability under basic conditions and ease of removal under acidic conditions, making it a cornerstone in solid-phase peptide synthesis (SPPS). This compound's structure suggests it could serve as an intermediate in the synthesis of more elaborate molecules, potentially with applications in drug discovery or materials science.

Research into similar compounds has highlighted their role in biological systems, particularly in modulating enzyme activity or serving as scaffolds for drug design. The presence of the cyclohexane ring introduces rigidity and potential sites for further functionalization, which could enhance the molecule's bioavailability or target specificity. Additionally, the carboxylic acid group provides opportunities for forming esters or amides, expanding the range of potential applications.

From a synthetic perspective, the construction of this compound likely involves multi-step processes, including nucleophilic substitutions, amide bond formations, and stereochemical control during key steps. The use of chiral auxiliary groups or asymmetric catalysis may have been employed to achieve the desired (2S) configuration. Recent studies have emphasized the importance of stereochemistry in determining molecular properties, underscoring the need for precise control during synthesis.

In terms of applications, this compound could find utility in pharmaceuticals, where its structural features might contribute to drug efficacy and safety. For instance, its Fmoc group could act as a protective element during drug delivery, ensuring stability until release at the target site. Furthermore, its cyclohexane core might offer favorable pharmacokinetic properties, such as improved absorption and reduced toxicity.

Recent research has also explored the use of similar compounds in biotechnology, particularly in enzyme engineering and protein modification. The amino and carboxylic acid functionalities could serve as reactive sites for attaching other biomolecules or for cross-linking purposes. This versatility makes the compound a valuable building block in constructing bioconjugates or engineered proteins with enhanced functionality.

The development of efficient synthetic routes for such compounds remains an active area of research. Innovations in catalysis, such as transition-metal-catalyzed reactions or organocatalysis, have opened new avenues for constructing complex molecules with high precision. These advancements are expected to lower production costs and improve scalability, making such compounds more accessible for industrial applications.

In conclusion, CAS No. 2171417-24-4 represents a sophisticated organic molecule with diverse potential applications across multiple disciplines. Its unique structure combines protective groups with functionalized rings and side chains, offering researchers a versatile platform for innovation. As ongoing studies continue to uncover new synthetic methods and biological roles for similar compounds, this molecule stands at the forefront of modern chemical research.